molecular formula C11H14O2 B8709754 2-Methyl-5-(3-methyloxetan-3-yl)phenol

2-Methyl-5-(3-methyloxetan-3-yl)phenol

Cat. No.: B8709754
M. Wt: 178.23 g/mol
InChI Key: XOPJFEZWZMMGNN-UHFFFAOYSA-N
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Description

2-Methyl-5-(3-methyloxetan-3-yl)phenol is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14O2

Molecular Weight

178.23 g/mol

IUPAC Name

2-methyl-5-(3-methyloxetan-3-yl)phenol

InChI

InChI=1S/C11H14O2/c1-8-3-4-9(5-10(8)12)11(2)6-13-7-11/h3-5,12H,6-7H2,1-2H3

InChI Key

XOPJFEZWZMMGNN-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)C2(COC2)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Magnesium (granulate) (8.70 g, 358 mmol) was added to a solution of crude 2-methyl-5-(3-((phenylsulfonyl)methyl)oxetan-3-yl)phenol (7.6 g, 23.9 mmol) in MeOH (100 mL). The resulting mixture was stirred for 2 min in an ultrasound bath. The flask was then fitted with a condenser. Stirring was continued for 3 h, at which point the reaction mixture turned cloudy and off white in color. The reaction was exothermic, which caused the solvent to reflux. Water bath was added to lower the reaction mixture temperature to room temperature. The reaction mixture was then stirred overnight and became heterogeneous and pale orange in color. Et2O (525 mL) was added, followed by Na2SO4.10H2O (85 g). The resulting mixture was stirred for 2 h at room temperature and Celite® was then added. The resulting mixture was stirred for another 1 h and filtered through a Buchner funnel packed with Celite®. The cake was washed with EtOAc (2×) and MeOH (1×). The light yellow filtrate was concentrated and the residue was triturated with CHCl3 (220 mL) and filtered. The filtrate was concentrated to provide 2-methyl-5-(3-methyloxetan-3-yl)phenol. 1H NMR (400 MHz, CD2Cl2) δ ppm 7.14 (d, J=7.83 Hz, 1 H) 6.73 (d, J=7.58 Hz, 1 H) 6.69 (d, J=1.77 Hz, 1 H) 4.92 (d, J=5.31 Hz, 2 H) 4.61 (d, J=5.56 Hz, 2 H) 2.26 (s, 3 H) 1.72 (s, 3 H)
Quantity
8.7 g
Type
reactant
Reaction Step One
Name
2-methyl-5-(3-((phenylsulfonyl)methyl)oxetan-3-yl)phenol
Quantity
7.6 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
525 mL
Type
reactant
Reaction Step Two
[Compound]
Name
Na2SO4.10H2O
Quantity
85 g
Type
reactant
Reaction Step Three

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